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Compound of Interest

Compound Name:
n-[2-(3-Hydroxy-

phenyl)ethyl]acetamide

CAS No.: 41765-97-3

Cat. No.: B2522204

Get Quote

Executive Summary
The identification of N-[2-(3-Hydroxy-phenyl)ethyl]acetamide (also known as N-acetyl-m-

tyramine) in urine serves as a biomarker for specific metabolic deviations involving

phenylalanine and tyrosine kinetics, often linked to oxidative stress or gut microbiota

fermentation.

However, standard "dilute-and-shoot" LC-MS methods frequently fail to distinguish this

metabolite from its positional isomer, N-acetyl-p-tyramine (CAS 1202-66-0). Both compounds

share a precursor ion ([M+H]+ 180.1) and primary fragment ions (m/z 121.1), leading to false

positives or co-elution. This guide details a rigorous workflow using Phenyl-Hexyl

chromatography to achieve baseline resolution and Solid Phase Extraction (SPE) to minimize

matrix-induced ion suppression.
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Compound Specifications
IUPAC Name: N-[2-(3-hydroxyphenyl)ethyl]acetamide

Common Name: N-acetyl-m-tyramine

Molecular Formula: C₁₀H₁₃NO₂[1]

Molecular Weight: 179.22 g/mol [2][3][4][5]

Precursor Ion ([M+H]+): 180.1 m/z

Key Challenge: Isobaric interference from N-acetyl-p-tyramine (Para-isomer).

Metabolic Pathway
N-acetyl-m-tyramine is a Phase II metabolite. It originates from the trace amine m-tyramine,

which is produced via the decarboxylation of m-tyrosine. Unlike the standard p-tyrosine

pathway, m-tyrosine formation is often upregulated under conditions of oxidative stress

(hydroxyl radical attack on phenylalanine) or specific bacterial fermentation in the gut.
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Figure 1:Metabolic origin of N-acetyl-m-tyramine. Note the divergence from the standard p-

tyramine pathway, highlighting its utility as a distinct biomarker.

Analytical Strategy: The Isomer Problem
The core challenge is that both meta and para isomers produce the m/z 121.1 fragment

(hydroxyphenethyl cation) upon collision-induced dissociation (CID). Mass spectrometry alone

cannot distinguish them.
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Feature
N-acetyl-m-tyramine
(Target)

N-acetyl-p-tyramine
(Interference)

Precursor (ESI+) 180.1 180.1

Quantifier Ion 121.1 121.1

Polarity Slightly less polar Slightly more polar

Separation Strategy
Phenyl-Hexyl Column (Exploits

interactions)
C18 (Often co-elutes)

Directive: Do not rely on C18 columns for this assay. Use a biphenyl or phenyl-hexyl stationary

phase to maximize selectivity between the positional isomers.

Experimental Protocol
Sample Preparation (Solid Phase Extraction)
Urine contains high salt concentrations that suppress ionization. A polymeric reversed-phase

SPE protocol is required for robust quantification.

Materials:

SPE Cartridge: Hydrophilic-Lipophilic Balance (e.g., Oasis HLB or Strata-X), 30 mg/1 mL.

Internal Standard (IS): N-acetyl-tyramine-d4 (or Acetaminophen-d4 if unavailable).

Workflow:

Hydrolysis (Optional): If total (conjugated + free) levels are required, incubate 200 µL urine

with

-glucuronidase/arylsulfatase for 1 hour at 37°C. For free metabolite analysis, skip this step.

Dilution: Mix 200 µL urine with 20 µL IS and 600 µL 0.1% Formic Acid (aq).

Conditioning: 1 mL Methanol followed by 1 mL Water.
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Loading: Load pre-treated sample at gravity flow.

Washing: Wash with 1 mL 5% Methanol in Water (removes salts/urea).

Elution: Elute with 1 mL 100% Methanol.

Reconstitution: Evaporate to dryness (N₂ stream, 40°C) and reconstitute in 100 µL Mobile

Phase A.

LC-MS/MS Conditions
Instrument: Triple Quadrupole MS (e.g., Sciex QTRAP or Waters Xevo) coupled to UHPLC.

Chromatography:

Column: Phenomenex Kinetex Phenyl-Hexyl (100 x 2.1 mm, 1.7 µm) or equivalent.[6]

Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[7]

Flow Rate: 0.4 mL/min.

Gradient:

0-1 min: 5% B (Isocratic hold)

1-6 min: 5% -> 40% B (Slow ramp for isomer separation)

6-8 min: 40% -> 95% B (Wash)

Mass Spectrometry (MRM Parameters):

Ionization: Electrospray Positive (ESI+).

Source Temp: 500°C.
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Analyte
Precursor
(m/z)

Product (m/z) Role CE (eV)

N-acetyl-m-

tyramine
180.1 121.1 Quantifier 20

180.1 138.1
Qualifier (Loss of

ketene)
15

180.1 103.1 Qualifier 35

IS (d4-analog) 184.1 125.1 Internal Std 20

Validation & Quality Control
To ensure scientific integrity, the following acceptance criteria must be met:

Chromatographic Resolution (

): The valley between N-acetyl-m-tyramine and N-acetyl-p-tyramine must be

of the peak height (ideally baseline resolved,

).

Ion Ratio: The ratio of 121.1/138.1 must be within

of the reference standard.

Matrix Effect: Post-column infusion should show no significant ion suppression zones at the

retention time of the analyte.
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Figure 2:Analytical workflow emphasizing the critical chromatographic checkpoint for isomer

resolution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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